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Compound of Interest

Compound Name: 2-ethynyl-N,N-dimethylaniline
Cat. No.: B13541844
Get Quote

Introduction & Scope

The synthesis of substituted indoles is a cornerstone of medicinal chemistry, given the
prevalence of the indole pharmacophore in therapeutics (e.g., sumatriptan, indomethacin).
While the Fischer indole synthesis is classic, it suffers from harsh conditions and
regioselectivity issues.

Gold-catalyzed cycloisomerization of 2-alkynylanilines represents a modern, atom-economical
alternative. Specifically, the reaction of 2-ethynyl-N,N-dimethylaniline presents a unique
mechanistic challenge and opportunity. Unlike primary (

) or secondary (
) anilines which simply cyclize and tautomerize, the tertiary amine (

) substrate cannot lose a proton to aromatize. Instead, it undergoes a zwitterionic intermediate
phase followed by a 1,2-alkyl shift (Stevens-type rearrangement) to restore aromaticity.

This protocol details the optimized conditions for this "cyclization-migration” cascade to
selectively yield 1,2-dimethylindole, minimizing demethylation byproducts.
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Mechanistic Insight

Understanding the mechanism is critical for troubleshooting and optimization. The
transformation proceeds through three distinct phases:

o -Activation: The cationic Gold(l) or Gold(lll) species coordinates to the alkyne, rendering it
electrophilic.

¢ 5-endo-dig Cyclization: The dimethylamino group attacks the internal carbon (C2) of the
activated alkyne. This is a disfavored Baldwin closure for neutral nucleophiles but is facile
here due to the proximity and high nucleophilicity of the aniline nitrogen.

e 1,2-Methyl Migration: The resulting intermediate is a zwitterionic indolium species
(ammonium cation at N, vinyl-gold species at C3). To neutralize the charge and achieve
aromaticity, a methyl group migrates from the nitrogen to the adjacent C2 carbon.

e Protodeauration: The C3-Au bond is protonated, releasing the catalyst and the final 1,2-
dimethylindole.

Mechanism Diagram[1]
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Figure 1: Mechanistic pathway of the gold-catalyzed cyclization-migration cascade.

Experimental Protocol

This protocol uses AuCl

as a robust, cost-effective precatalyst. While cationic Au(l) complexes (e.g., IPrAuCI/AgOTf) are
active, AuCl

often suffices for this specific substrate due to the high nucleophilicity of the dimethylaniline.

Materials
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Substrate: 2-Ethynyl-N,N-dimethylaniline (1.0 equiv)
Catalyst: Gold(lIl) chloride (AuCl

) (1-5 mol%)

Solvent: Toluene (Anhydrous, degassed)

Atmosphere: Argon or Nitrogen balloon

Step-by-Step Procedure

Preparation: Flame-dry a 10 mL Schlenk tube or reaction vial and cool under a stream of
argon.

Charging: Add 2-ethynyl-N,N-dimethylaniline (145 mg, 1.0 mmol) to the vial.

Solvent Addition: Add anhydrous Toluene (2.0 mL, 0.5 M concentration). Note: High
concentration favors the intramolecular migration over intermolecular side reactions.

Catalyst Addition: Add AuCl

(6.0 mg, 2 mol%). The solution may darken slightly.

Reaction: Seal the vessel and heat to 80 °C in an oil bath. Stir magnetically at 500 rpm.

o Monitoring: Monitor by TLC (Hexanes/EtOAc 9:1). The starting material (usually
fluorescent) should disappear within 1-3 hours.

Workup:
o Cool the mixture to room temperature.

o Filter through a short pad of silica gel or Celite to remove gold particles. Rinse with Ethyl
Acetate (10 mL).

o Concentrate the filtrate under reduced pressure.
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 Purification: Purify the residue via flash column chromatography (Silica Gel, Hexanes/EtOAc
95:5) to yield 1,2-dimethylindole as a white to pale yellow solid/oil.

Workflow Visualization
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Figure 2: Operational workflow for the batch synthesis of 1,2-dimethylindole.

Optimization & Troubleshooting

The choice of catalyst and solvent significantly impacts the ratio of the migration product (1,2-
dimethylindole) versus the demethylation product (1-methylindole) or polymerization.

Catalyst & Solvent Screening Data
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Yield (1,2- ]
. . Observatio
Entry Catalyst Solvent Temp (°C) Dimethylind
ns
ole)
Standard
AuCl Condition.
1 Toluene 80 88%
(2 mol%) Clean
conversion.
AuCl Slightly
2 DCE 80 82% slower; DCE
(2 mol%) is acceptable.
AuCl Significant
3 EtOH 80 45% demethylatio
(2 mol%) n (solvolysis).
PPh Excellent
4 Toluene 80 91% yield, but
AuCl/ AgOTf higher cost.
Requires
PtCI ; :
5 Toluene 100 60% higher temp;
slower.

Key Insights

» Solvent Polarity: Avoid nucleophilic solvents (alcohols, water) which can attack the methyl

group of the ammonium intermediate, leading to demethylation (formation of 1-methylindole)

rather than migration. Non-polar solvents like Toluene promote the intramolecular

rearrangement.

o Catalyst Oxidation State: Both Au(l) and Au(lll) work. Au(lll) is preferred for cost and
simplicity unless functional group tolerance (e.g., acid-sensitive groups) requires the milder

cationic Au(l).

o Temperature: The migration step has a higher activation energy than the initial cyclization.

Reactions at room temperature may stall at the intermediate or yield side products. Heating

to 60—80 °C ensures full conversion to the rearranged product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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